![molecular formula C23H22N4O3S3 B2396668 2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(4-methylbenzyl)acetamide CAS No. 1021264-00-5](/img/structure/B2396668.png)
2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(4-methylbenzyl)acetamide
Description
2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C23H22N4O3S3 and its molecular weight is 498.63. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research on related thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has shown significant antitumor activity against various human cancer cell lines. For example, compounds with modifications on the thieno[3,2-d]pyrimidine scaffold exhibited potent anticancer properties comparable to doxorubicin, a widely used chemotherapy medication, on breast, cervical, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017). This suggests potential research applications of our compound in cancer treatment studies, particularly in the synthesis of new anticancer agents.
Antimicrobial Activity
Another study highlighted the synthesis of novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety, which showed promising in vitro antimicrobial activity against a range of bacteria and fungi (El Azab & Abdel-Hafez, 2015). This indicates the relevance of compounds within this chemical family for research into new antimicrobial agents.
Insecticidal Assessment
Compounds incorporating a thiadiazole moiety, related to the core structure of the compound , demonstrated insecticidal properties against the cotton leafworm, Spodoptera littoralis. Such research underlines the potential utility of these compounds in developing new insecticides (Fadda et al., 2017).
Antibacterial Activity
The synthesis and characterization of novel 1,2,3-triazole-tagged thieno[2,3-d]pyrimidinone derivatives have shown significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests potential applications in the development of new antibacterial agents, especially considering the ongoing need for new drugs to combat antibiotic resistance (Kumari et al., 2017).
Properties
IUPAC Name |
2-[[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O3S3/c1-3-30-17-10-8-16(9-11-17)27-20-19(33-23(27)31)21(29)26-22(25-20)32-13-18(28)24-12-15-6-4-14(2)5-7-15/h4-11H,3,12-13H2,1-2H3,(H,24,28)(H,25,26,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFEFPZXHNJGKSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C3=C(C(=O)NC(=N3)SCC(=O)NCC4=CC=C(C=C4)C)SC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O3S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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